2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxybenzyl)acetamide

• IUPAC Name: 2-[cyclohexyl(methylsulfonyl)amino]-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C17H26N2O4S/c1-23-16-10-8-14(9-11-16)12-18-17(20)13-19(24(2,21)22)15-6-4-3-5-7-15/h8-11,15H,3-7,12-13H2,1-2H3,(H,18,20)
• InChI Key: LXQAROHKOWEULD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CN(C2CCCCC2)S(=O)(=O)C
• Molecular Formula: C17H26N2O4S
• Molecular Weight: 354.5 g/mol

Description

2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxybenzyl)acetamide, also known as CMS, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. CMS is a sulfonamide derivative that has been found to have various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxybenzyl)acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition can lead to various biochemical and physiological effects, including the suppression of inflammation and the inhibition of tumor growth.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects, including the inhibition of the growth of cancer cells, the suppression of inflammation, and the reduction of blood glucose levels in diabetic animals. Additionally, this compound has been found to have antimicrobial and antifungal properties, making it a potential candidate for use in the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxybenzyl)acetamide in laboratory experiments is its ability to selectively target certain enzymes and proteins, making it a valuable tool for studying specific biological processes. Additionally, this compound has been found to have low toxicity in animal studies, making it a relatively safe compound to use in laboratory settings. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are numerous future directions for the study of 2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxybenzyl)acetamide. One potential area of research is the development of new drugs based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, research is needed to optimize the synthesis and administration of this compound in laboratory settings.

Synthesis Methods

The synthesis of 2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxybenzyl)acetamide involves the reaction of N-cyclohexylmethylamine with 4-methoxybenzylchloride to obtain N-cyclohexylmethyl-4-methoxybenzylamine. This intermediate is then reacted with acetic anhydride and sulfamic acid to obtain this compound.

Scientific Research Applications

2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxybenzyl)acetamide has been found to have multiple applications in scientific research. It has been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and inflammation. Additionally, this compound has been found to have antimicrobial and antifungal properties, making it a potential candidate for use in the development of new antibiotics.